Cas no 1446261-65-9 (Methyl 3-amino-2-bromo-6-fluorobenzoate)

• Product Name: Methyl 3-amino-2-bromo-6-fluorobenzoate
• CAS No: 1446261-65-9
• MF: C₈H₇BrFNO₂
• MW: 248.05
• MDL: MFCD22570415
• CID: 5090261
• PubChem ID: 90165602
• Update Time: 2025-10-31

Methyl 3-amino-2-bromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-bromo-6-fluorobenzoate

• MDL： MFCD22570415
• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)6-4(10)2-3-5(11)7(6)9/h2-3H,11H2,1H3
• InChI Key： BEGPPSBHXZMUGJ-UHFFFAOYSA-N
• SMILES： C1C=C(C(C(OC)=O)=C(Br)C=1N)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-2-bromo-6-fluorobenzoate

Methyl 3-amino-2-bromo-6-fluorobenzoate (CAS No. 1446261-65-9): An Overview

Methyl 3-amino-2-bromo-6-fluorobenzoate (CAS No. 1446261-65-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including an amino group, a bromo substituent, and a fluoro substituent, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of Methyl 3-amino-2-bromo-6-fluorobenzoate is represented by the formula C₉H₈BrFNO₂. The presence of the amino group (NH₂) and the bromo substituent (Br) on the benzene ring, along with the fluoro substituent (F), imparts specific reactivity and biological activity to the molecule. These functional groups can be selectively modified or replaced in various synthetic pathways, making Methyl 3-amino-2-bromo-6-fluorobenzoate a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of Methyl 3-amino-2-bromo-6-fluorobenzoate as a building block for the development of novel pharmaceuticals. The amino group can participate in hydrogen bonding and other interactions with biological targets, while the bromo and fluoro substituents can influence the lipophilicity and metabolic stability of the final drug candidate. These properties make Methyl 3-amino-2-bromo-6-fluorobenzoate an attractive starting material for drug discovery programs targeting various diseases.

One of the key areas where Methyl 3-amino-2-bromo-6-fluorobenzoate has shown promise is in the development of anticancer agents. Research has demonstrated that compounds derived from this scaffold can exhibit potent antiproliferative activity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 3-amino-2-bromo-6-fluorobenzoate showed significant inhibition of tumor growth in both in vitro and in vivo models. The bromo and fluoro substituents were found to enhance the selectivity and efficacy of these compounds, making them promising candidates for further preclinical evaluation.

Beyond cancer research, Methyl 3-amino-2-bromo-6-fluorobenzoate has also been explored for its potential applications in neurodegenerative diseases. The amino group can interact with specific receptors or enzymes involved in neurological disorders, while the bromo and fluoro substituents can modulate the pharmacokinetic properties of the molecule. A recent study published in Chemical Biology & Drug Design highlighted the use of Methyl 3-amino-2-bromo-6-fluorobenzoate-based compounds as inhibitors of beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease. The results showed that these compounds effectively reduced amyloid-beta production in cell cultures, suggesting their potential as therapeutic agents for Alzheimer's disease.

The synthetic versatility of Methyl 3-amino-2-bromo-6-fluorobenzoate has also made it a valuable tool in chemical biology research. Researchers have utilized this compound to probe various biological pathways and mechanisms. For instance, a study published in ACS Chemical Biology described the use of Methyl 3-amino-2-bromo-6-fluorobenzoate-based probes to investigate protein-protein interactions involved in signal transduction pathways. The ability to selectively modify the functional groups on this scaffold allows for the design of highly specific probes that can provide insights into complex biological processes.

In addition to its applications in drug discovery and chemical biology, Methyl 3-amino-2-bromo-6-fluorobenzoate has also been studied for its potential use as a fluorescent probe. The presence of the fluoro substituent can influence the electronic properties of the molecule, leading to unique fluorescence characteristics. Research published in Analytical Chemistry demonstrated that derivatives of Methyl 3-amino-2-bromo-6-fluorobenzoate could be used as sensitive and selective fluorescent sensors for detecting specific analytes in biological samples. This application highlights the versatility of this compound beyond traditional pharmaceutical uses.

The safety profile of Methyl 3-amino-2-bromo-6-fluorobenzoate is another important consideration for its use in various applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with minimal toxicity observed. However, as with any chemical compound, proper handling and storage are essential to ensure safety and efficacy. Researchers should follow standard laboratory protocols and guidelines when working with this compound to minimize any potential risks.

In conclusion, Methyl 3-amino-2-bromo-6-fluorobenzoate (CAS No. 1446261-65-9) is a multifaceted compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and pharmaceutical research. Its unique combination of functional groups makes it an attractive starting material for synthesizing more complex molecules with diverse biological activities. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.